Cas no 2223047-97-8 (2-Chlorothiazole-5-boronic acid neopentylglycol ester)

• Product Name: 2-Chlorothiazole-5-boronic acid neopentylglycol ester
• CAS No: 2223047-97-8
• MF: C₈H₁₁BClNO₂S
• MW: 231.507439851761
• CID: 6813053
• PubChem ID: 133662068
• Update Time: 2025-03-03

2-Chlorothiazole-5-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothiazole-5-boronic acid neopentylglycol ester
• CS-33571
• 2-Chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)thiazole
• 2223047-97-8

• Inchi： 1S/C8H11BClNO2S/c1-8(2)4-12-9(13-5-8)6-3-11-7(10)14-6/h3H,4-5H2,1-2H3
• InChI Key： YOTPUJYMEYDPNU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(B2OCC(C)(C)CO2)S1

Computed Properties

• Exact Mass: 231.0292076Da
• Monoisotopic Mass: 231.0292076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų